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Compound Focus: Butopyronoxyl

CAS No.: 532-34-3

Cat. No.: S573625

Get Quote

The following tables consolidate the available quantitative and qualitative data for Butopyronoxyl, an insect

repellent effective against ticks, flies, gnats, and mosquitoes [1].

Table 1: Identity and Regulatory Status of Butopyronoxyl

Property Description

IUPAC Name butyl 3,4-dihydro-2,2-dimethyl-4-oxo-2H-pyran-6-carboxylate [1]

CAS RN 532-34-3 [1] [2]

Chemical Formula C₁₂H₁₈O₄ [1] [2]

Molecular Mass 226.27 [1] [2]

Purity >95.0% (HPLC) [2]

Example
Applications

Human skin; Fabric & clothing [1]

EC 1107/2009 Status Not approved [1]

Physical State
(20°C)

Liquid [1] [2]
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Property Description

Appearance Pale orange-red or light orange to yellow to green clear liquid with aromatic
odour [1] [2]

Table 2: Physical-Chemical Properties and Environmental Fate

Property Value Notes

Solubility in Water (20°C) 275 mg L⁻¹ [1] Moderate

Boiling Point 113 °C (at unknown pressure)

[2]

-

Flash Point 157 °C [1] [2] -

Density (20°C) 1.054 - 1.06 g mL⁻¹ [1] [2] -

Octanol-Water Partition Coefficient (Log
P)

2.42 [1] Low

Bio-concentration Factor (BCF) Low risk [1] Based on Log P <

3

GHS Classification Not available [2] -

Table 3: Toxicological Data (Ecotoxicology)

Test Organism Endpoint Value

Mammals (Rat) Acute Oral LD₅₀ > 1000 mg kg⁻¹ [1]

Information Gaps and Limitations

The search results reveal significant data gaps that prevent the creation of detailed application protocols:
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No Experimental Protocols: The results contain no information on specific methodologies for

formulating, testing efficacy, or applying Butopyronoxyl on skin or fabric.
No Signaling Pathways: The mode of action is described generally as a "repellent action disrupting

the insects ability to find a host" [1], but no specific biochemical signaling pathways are detailed.
Limited Safety and Ecotoxicology Data: While the acute oral toxicity for rats is provided,

comprehensive data on dermal toxicity, environmental degradation (DT₅₀), and effects on aquatic life
or bees are missing [1].

How to Proceed with Research

Given the identified data gaps, here are suggestions for how you might find the detailed protocols and

mechanistic information needed:

Consult Specialized Databases: Access deeper scientific literature through databases like PubMed,

SciFinder, or Reaxys. The PubChem Substance ID for Butopyronoxyl is 87567207, which can be a
useful entry point [2].

Review Historical Formulations: Butopyronoxyl was originally known under the synonym
"Indalone" and was part of early insect repellent formulations. Researching this historical context may

yield application data in older scientific papers or patent documents.
Conduct Primary Research: In the absence of published protocols, you may need to develop and

validate your own application methodologies based on standard practices for topical repellents.

Chemical Structure Diagram

Since signaling pathway information is unavailable, the diagram below illustrates the chemical structure of

Butopyronoxyl, which is foundational to understanding its properties.
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Chemical Structure of Butopyronoxyl

Butyl Group
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(-COO-)

connected via Dihydropyran Ringconnected to

Carbonyl Group
(C=O)

contains

Methyl Groups
(2 x CH₃)substituted with
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Smolecule
Technique Innovation & Translatability

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 4 / 5 Tech Support

https://www.smolecule.com/products/s573625?utm_src=pdf-body-img
https://www.smolecule.com/products/s573625?utm_src=pdf-custom-synthesis
https://sitem.herts.ac.uk/aeru/iupac/Reports/1726.htm
https://www.tcichemicals.com/US/en/p/D0550
https://www.smolecule.com/products/b573625#butopyronoxyl-application-protocols
https://www.smolecule.com/products/b573625#butopyronoxyl-application-protocols
https://www.smolecule.com/products/b573625#butopyronoxyl-application-protocols
https://www.smolecule.com/products/s573625?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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